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Compound of Interest

Compound Name: Cu(TMHD)2

Cat. No.: B13154254

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Copper(ll) bis(2,2,6,6-
tetramethyl-3,5-heptanedionate), commonly known as Cu(TMHD)2. Adherence to these
protocols is critical to ensure a safe laboratory environment.

Chemical Identification

Identifier Value

Copper(ll) bis(2,2,6,6-tetramethyl-3,5-

heptanedionate)

Chemical Name

Cu(TMHD)2, Copper bis(2,2,6,6-tetramethyl-3,5-
heptanedionate), Bis(2,2,6,6-

Synonyms ] )
tetramethylheptane-3,5-dionato)copper, Cupric
dipivaloylmethane[1]

CAS Number 14040-05-2[2][3][4]

Molecular Formula C22H38Cu04[2][3]

Molecular Weight 430.08 g/mol [2][4]

Hazard Identification and Classification
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Cu(TMHD)z2 is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).

GHS Classification Summary

Hazard Class Category Hazard Statement

H315: Causes skin irritation[3]

Skin Irritation 2
[4]
) o H319: Causes serious eye
Serious Eye Irritation 2/2A o
irritation[1][3][4]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[2][3][4]

GHS Label Elements

Element Description
Pictogram
Signal Word Warning[1][4][5]

H315: Causes skin irritation.[4] H319: Causes
Hazard Statements serious eye irritation.[4] H335: May cause

respiratory irritation.[2][4][5]

Prevention: P261, P264, P271, P280[3][4]
Precautionary Statements Response: P302 + P352, P305 + P351 + P338,
P337 + P313[3][4]

Experimental Protocols: Safe Handling and
Emergency Procedures

Strict adherence to the following protocols is mandatory when working with Cu(TMHD)z2.
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Engineering Controls and Personal Protective

Equipment (PPE)

Proper engineering controls and PPE are the primary defense against exposure.

Control /| PPE

Specification

Ventilation

Work in a well-ventilated area. Use a local
exhaust or a chemical fume hood to minimize

exposure to dust.[1]

Eye Protection

Chemical safety goggles are required. Contact
lenses should not be worn.[1] An emergency

eye wash station must be readily available.[1]

Hand Protection

Neoprene or nitrile rubber gloves are

recommended.[1]

Skin and Body Protection

Wear a lab coat or suitable protective clothing to

prevent skin contact.[1]

Respiratory Protection

If dust formation is likely, a NIOSH-approved
N95 dust mask or higher-level respiratory

protection should be used.[4]

First Aid Measures

In case of exposure, follow these first aid protocols immediately.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[3]

Remove contact lenses if present and easy to
do. Continue rinsing.[1][3] Seek immediate

medical attention.[1][3]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing
and shoes.[2][3] Seek medical attention if

irritation develops or persists.[1][3]

Move the person to fresh air.[2][3] If not

Inhalation breathing, give artificial respiration.[2][3] Seek
medical attention.[2][3]
Do NOT induce vomiting.[2] Clean mouth with
) water and seek medical attention.[3] Never give
Ingestion

anything by mouth to an unconscious person.[1]

[2]

Handling and Storage

Procedure

Protocol

Handling

Avoid contact with skin, eyes, and clothing.[1]
Do not breathe dust.[1] Minimize dust
generation and accumulation.[6] Wash hands

thoroughly after handling.[1]

Storage

Store in a cool, dry, and well-ventilated area.[2]
[7] Keep containers tightly sealed to prevent

contamination.[2]

Spill and Disposal Procedures
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Procedure Protocol

Sweep up the spilled solid material, avoiding
Spill Cleanup dust formation, and place it in a suitable, labeled

container for disposal.[7]

Dispose of waste in accordance with local,
Disposal state, and federal regulations.[7] Do not release

into the environment.[6]

Physical and Chemical Properties

Property Value
Dark violet or purple crystalline solid/powder[2]
Appearance
[3][8]
Melting Point 192 - 200 °C (decomposes)[3][4]
Solubility Insoluble in water[7]
Sublimation Sublimes at 100°C under 0.1 mmHg vacuum(2]

stabili | Reactivi

Parameter

Description

Chemical Stability

Stable under recommended storage conditions.

[7]

Conditions to Avoid

Dust formation, exposure to moist air or water.

[6]

Incompatible Materials

Strong oxidizing agents, reducing metals,

acetylene, and azides.[7]

Hazardous Decomposition Products

Carbon oxides and copper oxides upon

combustion.[7]

Logical Workflow and Signaling Pathways
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The following diagrams illustrate the necessary workflow for safely handling Cu(TMHD)2 and
the logical progression of hazard response.
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Preparation & Engineering Controls

Ensure Proper Ventilation
(Fume Hood)

:

Don Correct PPE
(Goggles, Gloves, Lab Coat)

:

Verify Emergency Equipment
(Eyewash, Shower)

Proceed when safe

HandlingvProtocol

Weigh Material Carefully
(Minimize Dust)

:

Transfer to Reaction Vessel

:

Clean Work Area

Storagev& Disposal

Store in Tightly Sealed Container Dispose of Waste
(Cool, Dry, Ventilated Area) (Follow Regulations)
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Immediate Response

Inhalation:
Move to Fresh Air

/ \

> Eye Contact:
Flush with Water (15 min)

Skin Contact:
Wash with Soap & Water (15 min)

Seek Medical Attention

Exposure Event
(Skin/Eye/Inhalation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13154254+#safety-and-handling-precautions-for-cu-
tmhd-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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